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Compound of Interest

Compound Name: 3-Methylsulfolane

Cat. No.: B1582511 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for the handling of 3-Methylsulfolane, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Key Physical and Chemical Properties
Understanding the properties of 3-Methylsulfolane is the first step in safe handling.

Property Value Reference

Molecular Formula C5H10O2S [1]

Molecular Weight 134.20 g/mol [1]

Appearance Colorless liquid [2]

Flash Point 163 °C (325.40 °F) [2]

Boiling Point 104 °C at 0.4 kPa
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3-Methylsulfolane is classified as harmful if swallowed, causes serious eye irritation, and may

cause damage to organs through prolonged or repeated exposure[1][3]. It is also irritating to

the skin and respiratory system[2]. Therefore, stringent adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection

Wear appropriate protective

gloves. Nitrile gloves are

suitable for short-term

protection against a broad

range of chemicals.[2][4]

To prevent skin contact and

potential absorption.[2]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles meeting ANSI Z.87.1

standards. A face shield may

be required for splash hazards.

[4][5]

To protect against splashes

that can cause serious eye

irritation.[3]

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure. Ensure

shoes cover the entire foot.[2]

[4]

To minimize skin contact with

the chemical.[2]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][4]

To prevent irritation of the

respiratory tract from vapors or

mists.[2]

Operational and Handling Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylsulfolane
https://www.chemicalbook.com/msds/3-methylsulfolane.pdf
https://pim-resources.coleparmer.com/sds/09520.pdf
https://pim-resources.coleparmer.com/sds/09520.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://pim-resources.coleparmer.com/sds/09520.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.chemicalbook.com/msds/3-methylsulfolane.pdf
https://pim-resources.coleparmer.com/sds/09520.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://pim-resources.coleparmer.com/sds/09520.pdf
https://pim-resources.coleparmer.com/sds/09520.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://pim-resources.coleparmer.com/sds/09520.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper operational procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Standard Operating Workflow for 3-Methylsulfolane

Standard Operating Procedure for 3-Methylsulfolane

Preparation
- Don appropriate PPE

- Work in a well-ventilated area
- Ensure eyewash and safety shower are accessible

Handling
- Avoid contact with skin and eyes

- Avoid breathing vapor, mist, or gas
- Use non-sparking tools

Proceed with caution

Storage
- Store in a cool, dry place

- Keep container tightly closed
- Store away from incompatible materials (e.g., strong oxidizing agents)

After use

Disposal
- Follow local, state, and federal regulations
- Dispose of in a suitable, labeled container

For waste

Click to download full resolution via product page

Caption: Standard operating procedure for using 3-Methylsulfolane.
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Exposure Route First Aid Procedure

Inhalation

Remove to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Ingestion
Do NOT induce vomiting. Wash mouth out with

water. Seek immediate medical attention.[2][3]

Spill Management and Disposal Plan
Accidental releases must be handled promptly and safely. A clear disposal plan is essential for

environmental and personal safety.
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3-Methylsulfolane Spill Response

Spill Occurs

Evacuate non-essential personnel Don appropriate PPE

Contain the spill with inert absorbent material (e.g., vermiculite, sand, earth)

Collect absorbed material into a suitable container for disposal

Decontaminate the spill area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Logical workflow for handling a 3-Methylsulfolane spill.

Disposal Plan

Chemical waste generators must adhere to federal, state, and local regulations for hazardous

waste disposal[2].
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Waste Characterization: Determine if the discarded chemical is classified as hazardous

waste according to US EPA guidelines (40 CFR Parts 261.3) or other regional regulations[2].

Containment: Collect waste 3-Methylsulfolane and contaminated materials in a suitable,

closed, and properly labeled container[3].

Disposal Method: Consult with a licensed professional waste disposal service. Chemical

incineration with an afterburner and scrubber system may be a suitable option. Do not

dispose of down the drain or in the general trash[3]. Containers should be triple-rinsed (or

equivalent) before recycling or reconditioning[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

